Cas no 1375473-50-9 (2-(propan-2-yl)-6-(trifluoromethyl)morpholine)

• Product Name: 2-(propan-2-yl)-6-(trifluoromethyl)morpholine
• CAS No: 1375473-50-9
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• MDL: MFCD21602436
• CID: 5150183
• PubChem ID: 73994592
• Update Time: 2026-03-03

2-(propan-2-yl)-6-(trifluoromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(1-methylethyl)-6-(trifluoromethyl)-
• 2-(propan-2-yl)-6-(trifluoromethyl)morpholine

• MDL： MFCD21602436
• Inchi： 1S/C8H14F3NO/c1-5(2)6-3-12-4-7(13-6)8(9,10)11/h5-7,12H,3-4H2,1-2H3
• InChI Key： OGCMXEJMFKRACG-UHFFFAOYSA-N
• SMILES： N1CC(C(F)(F)F)OC(C(C)C)C1

Additional information on 2-(propan-2-yl)-6-(trifluoromethyl)morpholine

Research Brief on 2-(propan-2-yl)-6-(trifluoromethyl)morpholine (CAS: 1375473-50-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(propan-2-yl)-6-(trifluoromethyl)morpholine (CAS: 1375473-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(propan-2-yl)-6-(trifluoromethyl)morpholine as a key intermediate in the synthesis of novel bioactive compounds. Its morpholine core, combined with the trifluoromethyl group, imparts distinct physicochemical properties, such as enhanced metabolic stability and improved membrane permeability, making it a valuable scaffold in medicinal chemistry. Researchers have successfully incorporated this moiety into various pharmacophores targeting diseases such as cancer, infectious diseases, and neurological disorders.

One notable application of 2-(propan-2-yl)-6-(trifluoromethyl)morpholine is its use in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer progression. The trifluoromethyl group was found to enhance binding affinity to the kinase active site, while the morpholine ring contributed to optimal pharmacokinetic properties.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of 2-(propan-2-yl)-6-(trifluoromethyl)morpholine. A novel catalytic asymmetric synthesis approach, reported in Angewandte Chemie, has enabled the efficient and enantioselective preparation of this compound, addressing previous challenges related to stereochemical control. This breakthrough has significant implications for the scalable production of enantiopure derivatives for preclinical evaluation.

Ongoing research is also exploring the compound's utility in prodrug design. Preliminary data suggest that 2-(propan-2-yl)-6-(trifluoromethyl)morpholine can serve as a promoiety, improving the solubility and bioavailability of poorly water-soluble drugs. This application is particularly relevant in the development of oral formulations for challenging therapeutic agents.

In conclusion, 2-(propan-2-yl)-6-(trifluoromethyl)morpholine (CAS: 1375473-50-9) represents a versatile and promising chemical entity in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery and development. Future studies are expected to further elucidate its mechanism of action and expand its applications across diverse therapeutic areas.